Cas no 61191-57-9 (Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl-)

Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl- structure
61191-57-9 structure
Product Name:Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl-
CAS No:61191-57-9
MF:C12H13NO
MW:187.237723112106
CID:489055
PubChem ID:58433154
Update Time:2025-04-19

Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl-
    • 3-methyl-3a,4,5,9b-tetrahydrobenzo[g][1,2]benzoxazole
    • 3-Methyl-3a,4,5,9b-tetrahydronaphtho[2,1-d][1,2]oxazole
    • DTXSID30729252
    • SCHEMBL10272052
    • 61191-57-9
    • Inchi: 1S/C12H13NO/c1-8-10-7-6-9-4-2-3-5-11(9)12(10)14-13-8/h2-5,10,12H,6-7H2,1H3
    • InChI Key: XFVJLFZSOQWQLL-UHFFFAOYSA-N
    • SMILES: O1C2C3C=CC=CC=3CCC2C(C)=N1

Computed Properties

  • Exact Mass: 187.09979
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • PSA: 21.59

Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl- Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd